Cas no 1361899-61-7 (Methyl 6-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 6-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1361899-61-7
• MF: C₉H₅F₃N₂O₃
• MW: 246.142812490463
• CID: 4911636
• Update Time: 2025-10-28

Methyl 6-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H5F3N2O3/c1-16-8(15)7-6(17-9(10,11)12)3-2-5(4-13)14-7/h2-3H,1H3
• InChI Key： DRKCDPBKJWIJII-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)N=C1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 2.3
• Topological Polar Surface Area: 72.2

Additional information on Methyl 6-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 6-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate: A Comprehensive Overview

Methyl 6-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate, with the CAS number 1361899-61-7, is a compound of significant interest in the field of organic chemistry and materials science. This compound, often abbreviated as MCTFP, has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a pyridine ring substituted with a cyano group at position 6, a trifluoromethoxy group at position 3, and a methyl ester at position 2. These substituents contribute to its distinct chemical behavior and reactivity.

The synthesis of MCTFP involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of the cyano group and trifluoromethoxy group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to streamline the substitution process, as reported in a 2023 study published in Journal of Organic Chemistry.

The chemical properties of MCTFP are heavily influenced by its substituents. The cyano group imparts electron-withdrawing effects, enhancing the compound's stability and reactivity in certain reactions. Meanwhile, the trifluoromethoxy group contributes to both electronic and steric effects, making it a versatile building block for further functionalization. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in drug discovery efforts targeting neurodegenerative diseases.

In terms of applications, MCTFP has found utility in several areas. Its ability to act as a precursor for more complex molecules makes it valuable in pharmaceutical research. For example, researchers have utilized it to synthesize analogs of known neuroprotective agents, demonstrating promising results in preclinical models. Additionally, its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices.

The environmental impact of MCTFP is another area of growing interest. As industries increasingly prioritize sustainability, understanding the compound's biodegradability and toxicity is crucial. Recent eco-toxicological studies have shown that under controlled conditions, MCTFP exhibits low toxicity to aquatic organisms, suggesting its potential for use in environmentally friendly processes.

In conclusion, Methyl 6-cyano-3-(trifluoromethoxy)pyridine-2-carboxylate represents a versatile and intriguing compound with diverse applications across multiple disciplines. Its synthesis has been optimized through cutting-edge catalytic methods, while its unique chemical properties continue to unlock new possibilities in drug discovery and materials science. As research into this compound progresses, it is anticipated that new insights will further enhance its utility and expand its role in both academic and industrial settings.